Cas no 73895-37-1 (5-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 5-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 73895-37-1
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD18258955
• CID: 1025612
• PubChem ID: 20154363
• Update Time: 2025-04-20

5-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
• 3H-1,2,3-Triazolo[4,5-b]pyridine, 5-chloro-
• 5-CHLORO-1H-[1,2,3]TRIAZOLO[4,5-B]PYRIDINE
• 5-chloro-2H-triazolo[4,5-b]pyridine
• VWIPQRGRUVTCMF-UHFFFAOYSA-N
• NE31345
• AB0026502
• W8182
• ST24024044
• 5-Chloro-2H-[1,2,3]triazolo[4,5-b]pyridine
• 1H-1,2,3-Triazolo[4,5-b]pyridine, 5-chloro-
• DTXSID00603035
• 5-Chloro-3H-1,2,3-triazolo[4,5-b]pyridine
• AS-30909
• SCHEMBL1673907
• SY113474
• Z951303230
• AKOS024050490
• CS-0156754
• MFCD18258955
• A866007
• 73895-37-1
• EN300-60552
• AKOS015998696
• DB-107543

• MDL： MFCD18258955
• Inchi： 1S/C5H3ClN4/c6-4-2-1-3-5(7-4)9-10-8-3/h1-2H,(H,7,8,9,10)
• InChI Key： VWIPQRGRUVTCMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=NNN=2)N=1

Computed Properties

• Exact Mass: 154.00500
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.84
• Boiling Point: 241 ºC
• Flash Point: 99 ºC
• PSA: 54.46000
• LogP: 1.00630

5-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines